molecular formula C10H10N2O3 B8420383 2-Oxo-1-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

2-Oxo-1-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

Cat. No.: B8420383
M. Wt: 206.20 g/mol
InChI Key: GVGVFBMWVQBRHQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Oxo-1-(pyridin-3-yl)pyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10N2O3

Molecular Weight

206.20 g/mol

IUPAC Name

2-oxo-1-pyridin-3-ylpyrrolidine-3-carboxylic acid

InChI

InChI=1S/C10H10N2O3/c13-9-8(10(14)15)3-5-12(9)7-2-1-4-11-6-7/h1-2,4,6,8H,3,5H2,(H,14,15)

InChI Key

GVGVFBMWVQBRHQ-UHFFFAOYSA-N

Canonical SMILES

C1CN(C(=O)C1C(=O)O)C2=CN=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a stirred solution of 350 (514 mg, 2.33 mmol) in THF (20 ml) under nitrogen was added a solution of LiOH.H2O (147 mg, 3.50 mmol) in water (5 mL). The reaction mixture was stirred overnight, concentrated, diluted with a small amount of water, filtered, neutralized with 1N HCl (pH ˜5-6), and extracted twice with dichloromethane. The aqueous phase was concentrated, and the residue was triturated in methanol (with traces of acetone). After filtration, the mother liquid was concentrated and dried under high vacuum to afford title compound 351 (493 mg, quantitative yield, contaminated with salts) as a pale yellow sticky solid. MS (m/z): 207.1 (M+H)+−.
Name
350
Quantity
514 mg
Type
reactant
Reaction Step One
Name
LiOH.H2O
Quantity
147 mg
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One

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